2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbohydrazide
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Overview
Description
2-(4-Isopropoxyphenyl)-6-methylquinoline-4-carbohydrazide is a useful research compound. Its molecular formula is C20H21N3O2 and its molecular weight is 335.407. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- The carbohydrazide derivatives of quinoline have been a subject of extensive study. In one research, the derivatives were synthesized by reacting methyl 2-(quinolin-8-yloxy) acetate with hydrazine hydrate to afford the carbohydrazide. These derivatives underwent further reactions to form a series of compounds characterized by spectroscopic techniques and elemental analyses, indicating the utility of these compounds in the synthesis of complex molecular structures (Saeed et al., 2014).
Antimicrobial Activity
- New quinoline derivatives, including carbohydrazide derivatives, have demonstrated excellent broad-spectrum antimicrobial activity. A study highlighted their effectiveness against various microbial strains, showcasing their potential as antimicrobial agents (Alafeefy, 2008).
Anti-HIV Properties
- Research into 4-hydroxyquinoline-3-carbohydrazide derivatives has revealed moderate inhibitory properties against HIV-1 virus, highlighting the potential of quinoline carbohydrazide derivatives in antiviral drug development. These compounds exhibit low cytotoxicity, making them promising candidates for further exploration (Hajimahdi et al., 2013).
Analgesic Activity
- Some new pyrazoles and triazoles bearing a quinazoline moiety have been synthesized and characterized, with selected compounds screened for analgesic activity. This indicates the potential therapeutic applications of quinoline carbohydrazide derivatives in pain management (Saad et al., 2011).
Docking Studies and Biological Activities
- Quinoline carbohydrazide derivatives have also been utilized in docking studies to understand their interaction with biological targets. The docking of synthesized compounds with proteins like HepG2 shows promising inhibition, indicating their potential in drug development and the understanding of molecular interactions (Ali et al., 2019).
Mechanism of Action
Target of Action
Quinazolines, a class of compounds to which this compound belongs, have been known to act on various body targets, exhibiting activities such as anticancer, antihypertensive, antimicrobial, antifungal, antibacterial, analgesic, anti-inflammatory, antituberculosis, and antimalarial .
Mode of Action
Quinazolines, in general, show different activities by acting on different body targets .
Biochemical Pathways
Quinazolines are known to inhibit thymidylate synthase, poly- (ADP-ribose) polymerase (PARP), and tyrosine kinase .
Result of Action
Quinazolines have been reported to exhibit a wide range of pharmacological activities .
Action Environment
It is known that boronic acids and their esters, which are structurally related to this compound, are only marginally stable in water .
Properties
IUPAC Name |
6-methyl-2-(4-propan-2-yloxyphenyl)quinoline-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-12(2)25-15-7-5-14(6-8-15)19-11-17(20(24)23-21)16-10-13(3)4-9-18(16)22-19/h4-12H,21H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFOHERJWIHWHMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2C(=O)NN)C3=CC=C(C=C3)OC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.